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Compound of Interest

Compound Name: 2-Thiohydantoin

Cat. No.: B1682308 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of 2-Thiohydantoin is crucial for maintaining a safe laboratory

environment and ensuring environmental protection. This guide provides a comprehensive,

step-by-step plan for the safe handling and disposal of 2-Thiohydantoin waste, in line with

established safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Thiohydantoin with the

appropriate safety measures. The compound is classified as harmful if swallowed, in contact

with skin, or inhaled.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][4]

Hand Protection: Use protective gloves.[3]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.

Respiratory Protection: In case of dust formation, use an approved and certified respirator,

such as a dust mask type N95.
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Handling:

Avoid the formation of dust.

Do not breathe in dust, fumes, gas, mist, vapors, or spray.

Prevent contact with skin, eyes, or clothing.

Always wash hands thoroughly after handling the substance.

Do not eat, drink, or smoke in the designated work area.

Step-by-Step Disposal Procedure
2-Thiohydantoin waste is classified as hazardous and must be disposed of in accordance with

local, regional, and national regulations. Engaging a licensed environmental waste

management service is the recommended method for its disposal.

Waste Identification and Classification:

Based on safety data, 2-Thiohydantoin and any materials contaminated with it are to be

treated as hazardous chemical waste.

Waste Segregation and Collection:

Use a dedicated and clearly labeled waste container specifically for 2-Thiohydantoin
waste.

Do not mix 2-Thiohydantoin waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) guidelines.

Container Selection and Labeling:

The container must be chemically resistant and sealable to be compatible with solid

waste.

Label the container clearly with "Hazardous Waste" and the full chemical name: "2-
Thiohydantoin".
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Include the date when the first waste was added to the container.

Storage of Waste:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area. This area should be away from incompatible materials.

Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a certified hazardous waste disposal company.

Documentation:

Maintain all records of waste disposal, including manifests provided by the disposal

vendor, as required by regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Thiohydantoin, which underscores

its hazardous nature.

Property Value Source

Molecular Formula C3H4N2OS

Molecular Weight 116.14 g/mol

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Acute Dermal Toxicity
Category 4 (Harmful in contact

with skin)

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)

Ecotoxicity (Daphnia Magna) LC50: 19.8 mg/l/48 h
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The following diagram illustrates the logical workflow for the proper disposal of 2-
Thiohydantoin.
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Caption: Workflow for the proper disposal of 2-Thiohydantoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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